Cas no 6037-18-9 (1-(1-benzylpiperidin-4-yl)-4-(pyridin-4-ylmethyl)piperazine)

• Product Name: 1-(1-benzylpiperidin-4-yl)-4-(pyridin-4-ylmethyl)piperazine
• CAS No: 6037-18-9
• MF: C₂₂H₃₀N₄
• MW: 350.500404834747
• CID: 1620236
• PubChem ID: 1131783
• Update Time: 2025-04-21

1-(1-benzylpiperidin-4-yl)-4-(pyridin-4-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpiperidin-4-yl)-4-(pyridin-4-ylmethyl)piperazine
• 1-(1-Benzyl-piperidin-4-yl)-4-pyridin-4-ylmethyl-piperazine
• piperazine, 1-[1-(phenylmethyl)-4-piperidinyl]-4-(4-pyridinylmethyl)-
• 6037-18-9
• CBMicro_041040
• 1-(1-BENZYL-4-PIPERIDYL)-4-(4-PYRIDYLMETHYL)PIPERAZINE
• DTXSID50360606
• Oprea1_583735
• STK135490
• Oprea1_230511
• AKOS003652127
• BIM-0041265.P001

• Inchi： 1S/C22H30N4/c1-2-4-20(5-3-1)18-24-12-8-22(9-13-24)26-16-14-25(15-17-26)19-21-6-10-23-11-7-21/h1-7,10-11,22H,8-9,12-19H2
• InChI Key： CUOIPOPLSVBPAD-UHFFFAOYSA-N
• SMILES： N1(CCN(CC2C=CN=CC=2)CC1)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 350.2473
• Monoisotopic Mass: 350.247047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.6Ų

Experimental Properties

• PSA: 22.61
• LogP: 2.6